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Compound of Interest

Compound Name: N-Nitrosobutylamine

Cat. No.: B15468366 Get Quote

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides critical safety protocols and logistical plans for the handling and

disposal of N-Nitrosobutylamine (NDBA). Adherence to these procedures is essential to

mitigate the significant health risks associated with this compound.

Hazard Identification and Immediate Precautions
N-Nitrosobutylamine is a pale yellow, oily liquid that is classified as a probable human

carcinogen.[1] It is harmful if swallowed and is suspected of causing cancer.[2] The compound

is light-sensitive, particularly to UV light, and may be incompatible with strong oxidizing agents,

combustible materials, and strong acids or bases.[3][4] Upon heating to decomposition, it emits

toxic fumes of nitrogen oxides.[3][4]

Immediate Actions:

Establish a designated and clearly marked area for handling N-Nitrosobutylamine.[1]

Ensure adequate ventilation, such as working within a certified chemical fume hood.[2]

Prohibit eating, drinking, and smoking in the designated handling area.[5][6]

Personal Protective Equipment (PPE)
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A comprehensive PPE plan is mandatory for all personnel handling N-Nitrosobutylamine. The

following table outlines the required PPE.

Body Part Required PPE
Specifications and Best
Practices

Hands
Double-gloving is

recommended.

Inspect gloves for any signs of

degradation or puncture before

use. Use proper glove removal

technique to avoid skin

contact.[4]

Chemical-resistant gloves

(e.g., Butyl rubber or

SilverShield).

Consult the glove

manufacturer's compatibility

chart for N-Nitrosobutylamine.

Eyes/Face
Safety goggles with side

shields or a face shield.

Must conform to EN 166 (EU)

or NIOSH (US) standards.[2]

Body
Laboratory coat (back-closure

gown recommended).

Wear fire/flame-resistant and

impervious clothing.[2]

Contaminated clothing should

be removed immediately and

decontaminated or disposed of

as hazardous waste.[5]

Respiratory NIOSH-approved respirator.

Required if there is a risk of

inhalation or if handling outside

of a fume hood.[1] A full-face

respirator may be necessary if

exposure limits are exceeded.

[2]

Operational Plan for Handling
Preparation and Handling:

Pre-Handling: Before any procedure, review the Safety Data Sheet (SDS) for N-
Nitrosobutylamine. Ensure all necessary PPE is available and in good condition.
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Weighing and Aliquoting: Conduct all weighing and preparation of solutions within a certified

chemical fume hood or a Class I, Type B biological safety hood.[5]

Containment: Use secondary containment for all containers of N-Nitrosobutylamine to

prevent spills.

Post-Handling: Thoroughly wash hands and forearms after handling, even if gloves were

worn.[5] Decontaminate all work surfaces with an appropriate cleaning agent.

Spill Response Plan
In the event of a spill, immediate and decisive action is required to minimize exposure and

environmental contamination.

Workflow for N-Nitrosobutylamine Spill Response:
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Immediate Actions

PPE & Containment

Cleanup & Disposal

Reporting

Evacuate Personnel

Secure and Control Access

Immediately

Eliminate Ignition Sources

Don Appropriate PPE

Before cleanup

Contain Spill with Absorbent Material

Collect Absorbed Material

Place in Sealed Hazardous Waste Container

Decontaminate Spill Area

Dispose as Hazardous Waste

Report Spill to Safety Officer

Document
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Workflow for N-Nitrosobutylamine Spill Response.
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Spill Cleanup Steps:

Evacuate: Immediately evacuate all non-essential personnel from the spill area.[5]

Secure Area: Control access to the area to prevent further exposure.[5]

Eliminate Ignition Sources: Remove all sources of ignition from the vicinity.[5]

Personal Protection: Don the appropriate PPE as outlined in the table above before

attempting cleanup.

Containment: Absorb the spilled liquid with an inert material such as vermiculite, dry sand, or

earth.[5]

Collection: Carefully collect the absorbed material and place it into a sealed, labeled

container for hazardous waste.[5]

Decontamination: Ventilate the area and wash the spill site after the cleanup is complete.[5]

Disposal: Dispose of the sealed container and any contaminated PPE as hazardous waste in

accordance with local, state, and federal regulations.[5]

Disposal Plan
All waste containing N-Nitrosobutylamine must be treated as hazardous waste.

Waste Categories and Disposal Procedures:
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Waste Type Disposal Procedure

Unused or Expired N-Nitrosobutylamine

Dispose of through a licensed chemical

destruction facility.[2] Do not discharge to sewer

systems.[2]

Contaminated Labware (e.g., glassware, pipette

tips)

Triple rinse with a suitable solvent. The rinsate

must be collected and disposed of as hazardous

waste. The rinsed labware can then be washed.

Alternatively, dispose of directly as hazardous

waste.

Contaminated PPE (e.g., gloves, lab coats)

Place in a sealed, labeled hazardous waste

container for disposal. Do not launder

contaminated clothing at home.[5]

Spill Cleanup Materials

All materials used for spill cleanup must be

placed in a sealed, labeled hazardous waste

container and disposed of accordingly.

When N-Nitrosobutylamine is discarded, it is designated with the EPA waste number U172.[7]

All waste disposal must adhere to local, state, and federal regulations.[7]

Physical and Chemical Properties
The following table summarizes key quantitative data for N-Nitrosobutylamine.

Property Value

Molecular Formula C₈H₁₈N₂O

Molecular Weight 158.24 g/mol [4]

Appearance Pale yellow, oily liquid[3][4]

Boiling Point 116°C at 14 mmHg

Specific Gravity 0.9009

RCRA Waste Number U172[4]
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Note: Occupational exposure limits for N-Nitrosobutylamine have not been established by

OSHA, NIOSH, or ACGIH.[1] However, as a probable human carcinogen, all exposures should

be minimized to the lowest possible level.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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